Cas no 110821-40-4 (Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate)

Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate structure
110821-40-4 structure
Product Name:Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
CAS No:110821-40-4
MF:C12H10BrClN2O2
MW:329.577001094818
CID:94888
PubChem ID:13802167
Update Time:2025-04-18

Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
    • LogP
    • 5-Bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
    • ethyl 5-bromo-1-(4-chlorophenyl)pyrazole-4-carboxylate
    • AMY12018
    • F17260
    • FT-0703074
    • ethyl5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
    • DTXSID80549902
    • AKOS015899941
    • 110821-40-4
    • DB-060039
    • Inchi: 1S/C12H10BrClN2O2/c1-2-18-12(17)10-7-15-16(11(10)13)9-5-3-8(14)4-6-9/h3-7H,2H2,1H3
    • InChI Key: BWALRXGXGVEXDX-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)OCC)C=NN1C1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 327.9615
  • Monoisotopic Mass: 327.96142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.57
  • Melting Point: 100-102 ºC
  • Boiling Point: 398.598°C at 760 mmHg
  • Flash Point: 194.865°C
  • Refractive Index: 1.626
  • PSA: 44.12
  • LogP: 3.46490

Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate Pricemore >>

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